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Compound of Interest

Compound Name: Carbutamide

Cat. No.: B1668437

Audience: Researchers, scientists, and drug development professionals.

These application notes provide a comprehensive guide for the preparation, storage, and use
of carbutamide solutions in in vitro cell culture experiments. Adherence to these protocols is
crucial for ensuring experimental reproducibility and accuracy.

Physicochemical Properties and Storage

Carbutamide is a first-generation sulfonylurea compound.[1][2] Proper handling and storage
are essential to maintain its stability and efficacy. The table below summarizes its key
properties.
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Property Data Citations
CAS Number 339-43-5 [31[4]1[5]1[6]
Molecular Formula C11H17N303S [21[31[71[81[9]
Molecular Weight 271.34 g/mol [21[31[71[81[9]
Solid; Light yellow to brown or
Appearance _ , [31[°]
Off-White to Pale Beige
- DMSO: 50 mg/mL (184.27
mM); may require sonication.
[3] Other sources suggest ~12
mg/mL.[6]- Ethanol: Slightl
Solubility J o] Iy [3][4]1[6]1[8]

soluble.[6]- PBS (pH 7.2): ~0.3
mg/mL.[6]- Water: 535 mg/L at
37°C; soluble at pH 5 to 8.[4]

[8]

Storage (Solid)

-20°C for 3 years; 4°C for 2

years.

[3]

Storage (Stock Solution)

In solvent: -80°C for 6 months;
-20°C for 1 month.[3] Aqueous
solutions are not
recommended for storage

beyond one day.[6]

[3][6]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration
Carbutamide Stock Solution (100 mM in DMSO)

This protocol details the preparation of a concentrated stock solution, which can be aliquoted

and stored for long-term use.

Materials and Equipment:

o Carbutamide powder (purity >98%)
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e Dimethyl sulfoxide (DMSO), cell culture grade, anhydrous

» Sterile, pyrogen-free conical tubes or vials

o Calibrated analytical balance

o \ortex mixer

o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

o Safety First: Perform all steps in a chemical fume hood or on a bench in a well-ventilated
area. Wear appropriate PPE.

o Calculation: Determine the mass of carbutamide required. To prepare 1 mL of a 100 mM
stock solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)

o Mass (mg) = 0.1 mol/L x 0.001 L x 271.34 g/mol x 1000 mg/g = 27.134 mg

» Weighing: Accurately weigh 27.13 mg of carbutamide powder and transfer it to a sterile
conical tube.

e Dissolving: Add 1 mL of anhydrous, cell culture-grade DMSO to the tube. It is recommended
to use newly opened DMSO, as hygroscopic DMSO can negatively impact solubility.[3]

e Mixing: Tightly cap the tube and vortex thoroughly until the carbutamide is completely
dissolved. If necessary, use an ultrasonic bath to aid dissolution.[3] The solution should be
clear.

» Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. Store the aliquots at -20°C for up to one month or at -80°C for up to
six months.[3] Avoid repeated freeze-thaw cycles.
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(Workflow for Preparing Carbutamide Stock Solution\

1. Calculate Mass
(e.g., 27.13 mg for 1 mL of 100 mM)

[2. Weigh Carbutamide Powderj

A

3. Add Anhydrous DMSO
(e.g., 1 mL)

4. Vortex / Sonicate
Until Fully Dissolved

5. Aliquot into
Sterile Tubes

6. Store at -20°C or -80°C

Ready for Use

Click to download full resolution via product page

Workflow for preparing carbutamide stock solution.
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Protocol 2: Preparation of a Working Solution in Cell
Culture Medium

The concentrated stock solution must be diluted to the final desired concentration in the cell
culture medium immediately before treating cells.

Procedure:

o Warm Medium: Warm the required volume of your specific cell culture medium (e.g., DMEM,
RPMI-1640) to 37°C in a water bath.

e Thaw Stock: Thaw one aliquot of the carbutamide stock solution at room temperature.

 Dilution: In a sterile tube, add the appropriate volume of the stock solution to the pre-warmed
medium.

o Example: To prepare 10 mL of medium with a final carbutamide concentration of 100 uM
from a 100 mM stock:

= Volume of Stock (uL) = (Final Conc. (uM) x Final Vol. (mL)) / Stock Conc. (mM)
= Volume of Stock (uL) = (100 pM x 10 mL) / 100 mM = 10 pL
o Pipette 10 uL of the 100 mM stock solution directly into 10 mL of the cell culture medium.

o Mixing: Mix immediately by gently inverting the tube or swirling. Crucially, add the stock
solution to the medium, not the other way around, to prevent precipitation.

» Solvent Concentration: Ensure the final concentration of DMSO is non-toxic to the cells. In
the example above, the final DMSO concentration is 0.1% (10 pL in 10 mL), which is
generally well-tolerated by most cell lines. It is best practice to keep the final DMSO
concentration below 0.5% and to include a vehicle control (medium with the same final
concentration of DMSO) in all experiments.[10]

» Application: Use the freshly prepared working solution immediately for your cell culture
experiment.
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Mechanism of Action

Carbutamide is a first-generation sulfonylurea that stimulates the release of insulin from
pancreatic 3-cells.[1][11] Its mechanism involves binding to the sulfonylurea receptor 1 (SUR1),
a subunit of the ATP-sensitive potassium (K-ATP) channel on the (3-cell membrane.[1][11] This
binding event closes the K-ATP channels, leading to a buildup of intracellular potassium and
subsequent membrane depolarization.[11] The depolarization opens voltage-gated calcium
channels, causing an influx of extracellular Ca?*.[1][11] The resulting increase in intracellular
calcium concentration triggers the exocytosis of insulin-containing granules, releasing insulin
into the bloodstream.[1][11]
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Carbutamide's signaling pathway in pancreatic (3-cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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